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molecular formula C6H9N3O3 B2924846 1-(2-Methoxyethyl)-3-nitro-1H-pyrazole CAS No. 1003013-20-4

1-(2-Methoxyethyl)-3-nitro-1H-pyrazole

Cat. No. B2924846
CAS RN: 1003013-20-4
M. Wt: 171.156
InChI Key: PDTPQOGAWFMATL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07935699B2

Procedure details

3-Nitro-1H-pyrazole (prepared in example 3, 300 mg, 2.65 mmol) was dissolved in anhydrous N,N-dimethylformamide (6.6 mL) and a 60% dispersion of sodium hydride in mineral oil (106 mg, 2.66 mmol) was added while stirring under nitrogen. After the effervescence ceased and the reaction stirred for an additional 10 min, 1-bromo-2-methoxy-ethane (250 μL, 2.66 mmol) was added. The reaction continued to stir under nitrogen for 16 h. The solution was diluted with ethyl acetate (100 mL), washed with 1.0 M aqueous hydrochloric acid solution (25 mL), water (25 mL), saturated aqueous brine solution (25 mL), dried over magnesium sulfate, filtered and concentrated in vacuo. Purification by flash column chromatography (Merck silica gel 60, 40-63 μm; 40% ethyl acetate/hexanes) afforded 1-(2-methoxy-ethyl)-3-nitro-1H-pyrazole (384 mg, 85%) as a white solid: H1-NMR (400 MHz, CDCl3) δ 3.34 (3H, s), 3.77 (2H, t, J=4.4 Hz), 4.36 (2H, t, J=4.8 Hz), 6.87 (1H, d, J=2.8 Hz), 7.54 (1H, d, J=2.4 Hz).
Name
3-Nitro-1H-pyrazole
Quantity
300 mg
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
6.6 mL
Type
solvent
Reaction Step One
Name
sodium hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
oil
Quantity
106 mg
Type
reactant
Reaction Step Two
Name
1-bromo-2-methoxy-ethane
Quantity
250 μL
Type
reactant
Reaction Step Three
Name
ethyl acetate
Quantity
100 mL
Type
solvent
Reaction Step Four
Name
1-(2-methoxy-ethyl)-3-nitro-1H-pyrazole
Yield
85%

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:8]=[CH:7][NH:6][N:5]=1)([O-:3])=[O:2].[H-].[Na+].Br[CH2:12][CH2:13][O:14][CH3:15]>CN(C)C=O.C(OCC)(=O)C>[CH3:15][O:14][CH2:13][CH2:12][N:6]1[CH:7]=[CH:8][C:4]([N+:1]([O-:3])=[O:2])=[N:5]1 |f:1.2|

Inputs

Step One
Name
3-Nitro-1H-pyrazole
Quantity
300 mg
Type
reactant
Smiles
[N+](=O)([O-])C1=NNC=C1
Name
N,N-dimethylformamide
Quantity
6.6 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
Name
sodium hydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Na+]
[Compound]
Name
oil
Quantity
106 mg
Type
reactant
Smiles
Step Three
Name
1-bromo-2-methoxy-ethane
Quantity
250 μL
Type
reactant
Smiles
BrCCOC
Step Four
Name
ethyl acetate
Quantity
100 mL
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Stirring
Type
CUSTOM
Details
while stirring under nitrogen
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the reaction stirred for an additional 10 min
Duration
10 min
STIRRING
Type
STIRRING
Details
to stir under nitrogen for 16 h
Duration
16 h
WASH
Type
WASH
Details
washed with 1.0 M aqueous hydrochloric acid solution (25 mL), water (25 mL), saturated aqueous brine solution (25 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
Purification by flash column chromatography (Merck silica gel 60, 40-63 μm; 40% ethyl acetate/hexanes)

Outcomes

Product
Name
1-(2-methoxy-ethyl)-3-nitro-1H-pyrazole
Type
product
Smiles
COCCN1N=C(C=C1)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 384 mg
YIELD: PERCENTYIELD 85%
YIELD: CALCULATEDPERCENTYIELD 84.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.